Cas no 2229118-42-5 (3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2229118-42-5
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6255136
• PubChem ID: 165675628
• Update Time: 2025-05-25

3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid
• 2229118-42-5
• EN300-1745062

• Inchi： 1S/C11H18N2O3/c1-7-6-8(12-13(7)4)11(2,3)9(16-5)10(14)15/h6,9H,1-5H3,(H,14,15)
• InChI Key： YYJNRGANKVIMFN-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid

Professional Introduction to Compound with CAS No. 2229118-42-5 and Product Name: 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid

The compound identified by the CAS number 2229118-42-5 and the product name 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties. The structural framework of this molecule incorporates a 1,5-dimethyl-1H-pyrazole moiety, which is known for its role in enhancing binding affinity and metabolic stability in drug candidates.

Recent studies have highlighted the potential of pyrazole derivatives as key scaffolds in the development of novel therapeutic agents. The presence of the dimethyl group at the 1 and 5 positions of the pyrazole ring contributes to the compound's overall lipophilicity, making it a promising candidate for oral administration. Additionally, the methyl and methoxy substituents on the butanoic acid side chain further modulate the pharmacokinetic profile, improving solubility and bioavailability.

In the realm of drug discovery, compounds with such structural features are often explored for their anti-inflammatory, antimicrobial, and anticancer properties. The 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid has been synthesized through multi-step organic reactions that showcase the synthetic prowess of modern medicinal chemistry. The synthesis involves key steps such as condensation reactions, functional group transformations, and purification techniques that ensure high yield and purity.

One of the most compelling aspects of this compound is its interaction with biological targets. Preliminary in vitro studies have demonstrated that it exhibits significant binding affinity to certain enzymes and receptors involved in critical metabolic pathways. For instance, its ability to modulate the activity of cytochrome P450 enzymes has been observed, which is crucial for understanding its potential interactions with other drugs. Furthermore, its interaction with kinase inhibitors has shown promise in preclinical models, suggesting a possible role in oncology research.

The pharmacological activity of this compound is further enhanced by its ability to cross biological membranes efficiently. This property is attributed to the balance between hydrophobic and hydrophilic regions within its molecular structure. The 2-methoxy group on the butanoic acid moiety plays a pivotal role in this regard by increasing solubility while maintaining adequate lipophilicity for membrane permeability.

Advances in computational chemistry have also contributed to a deeper understanding of this compound's behavior. Molecular docking simulations have been performed to predict its binding interactions with various protein targets. These simulations have revealed that it can form stable complexes with proteins involved in cell signaling pathways, making it a candidate for further development as an enzyme inhibitor or modulator.

The synthesis and characterization of this compound have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and purity, ensuring that it meets stringent pharmaceutical standards. The high-resolution NMR data confirm the presence of all predicted functional groups, validating the synthetic route used.

In conclusion, the compound identified by CAS No. 2229118-42-5 and named 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid represents a promising lead in medicinal chemistry research. Its unique structural features and demonstrated pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. Ongoing studies are aimed at optimizing its pharmacokinetic profile and exploring its potential in clinical applications.